Cas no 2229267-38-1 (2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• CAS No: 2229267-38-1
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6299553
• PubChem ID: 165752529
• Update Time: 2025-05-19

2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• 2229267-38-1
• EN300-1957094

• Inchi： 1S/C9H9F3O/c1-5-3-2-4-6(10)7(5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： SYDZBMDDZKMUMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C(F)F)O

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229267-38-1 and Product Name: 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol

The compound identified by the CAS number 2229267-38-1 and the product name 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The unique structural features of this molecule, particularly the presence of fluorine atoms and a phenyl ring with a methyl substituent, contribute to its distinct chemical properties and potential therapeutic applications.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has gained prominence due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The fluorine atoms in 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol are strategically positioned to interact with biological targets in a manner that optimizes its pharmacodynamic profile. This has led to increased interest in exploring its potential as a lead compound for the development of new drugs.

The molecular structure of 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol consists of an ethanol moiety linked to a difluorinated ethane backbone, with a phenyl ring substituted at the 6-position with a methyl group and at the 2-position with another fluorine atom. This arrangement creates a complex three-dimensional shape that can interact favorably with biological receptors. The presence of multiple fluorine atoms also enhances the compound's lipophilicity, which is often crucial for crossing biological membranes and achieving effective drug delivery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorinated phenyl ring in 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol has been shown to play a critical role in modulating the compound's interaction with target enzymes and receptors. This has been particularly relevant in the development of kinase inhibitors, where fluorine substitution can lead to improved selectivity and potency. The methyl group at the 6-position further fine-tunes the electronic properties of the ring, influencing its binding affinity and metabolic stability.

One of the most compelling aspects of 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol is its potential application in oncology research. Fluorinated compounds have been extensively studied for their ability to inhibit tumor growth by targeting key signaling pathways involved in cancer progression. Preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases implicated in various types of cancer. The difluorinated ethane backbone contributes to its stability under physiological conditions, while the ethanol side chain provides a site for further functionalization to enhance its pharmacological properties.

The synthesis of 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol represents a significant achievement in synthetic organic chemistry. The introduction of multiple fluorine atoms into a complex molecular framework requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to achieve high yields and purity levels. These methodologies not only facilitate the production of this compound but also provide insights into scalable synthetic routes for other fluorinated pharmaceuticals.

In addition to its potential therapeutic applications, 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol has garnered attention for its role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel drugs targeting various diseases. The ability to modify specific functional groups while maintaining overall molecular integrity allows researchers to explore diverse pharmacological profiles without compromising efficacy.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The unique properties of fluorinated aromatic rings and other fluorinated moieties continue to inspire innovation in medicinal chemistry. As our understanding of these compounds evolves, so does our ability to harness their potential for developing next-generation therapeutics. 2,2-difluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol stands as a testament to this progress, demonstrating how structural complexity can be leveraged to create molecules with remarkable biological activity.

Future studies on CAS No. 2229267-38-1 are expected to delve deeper into its pharmacological mechanisms and explore new applications across different therapeutic areas. The combination of computational modeling and experimental validation will be crucial in elucidating how this compound interacts with biological targets at the molecular level. Such insights will not only guide further optimization efforts but also provide valuable knowledge for designing related molecules with enhanced properties.

In conclusion,CAS No. 2229267-38-1and its corresponding product name,2,2-difluoro-l-(fluor-o- 6-methylphenyl)ethan-l-ol, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities.dtd will likely contribute further insights into its pharmacological mechanisms and expand its application